Cas no 477502-35-5 (1-Methyl-2-(2-methylpropyl)-1H-1,3-benzodiazole)

• Product Name: 1-Methyl-2-(2-methylpropyl)-1H-1,3-benzodiazole
• CAS No: 477502-35-5
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 854256
• Update Time: 2023-08-02

1-Methyl-2-(2-methylpropyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-methyl-2-(2-methylpropyl)-(9CI)
• 1-methyl-2-(2-methylpropyl)-1H-1,3-benzodiazole
• Z57300044
• 1-Methyl-2-(2-methylpropyl)-1H-1,3-benzodiazole

• Inchi： 1S/C12H16N2/c1-9(2)8-12-13-10-6-4-5-7-11(10)14(12)3/h4-7,9H,8H2,1-3H3
• InChI Key： OIRUSBTZRFGWGQ-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 17.8